2-(4-fluorophenyl)-N-(4-(3-methoxypiperidin-1-yl)phenyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[4-(3-methoxypiperidin-1-yl)phenyl]acetamide
• InChI: InChI=1S/C20H23FN2O2/c1-25-19-3-2-12-23(14-19)18-10-8-17(9-11-18)22-20(24)13-15-4-6-16(21)7-5-15/h4-11,19H,2-3,12-14H2,1H3,(H,22,24)
• InChI Key: XPIYRRCVWHBYQV-UHFFFAOYSA-N
• Canonical SMILES: COC1CCCN(C1)C2=CC=C(C=C2)NC(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C20H23FN2O2
• Molecular Weight: 342.4 g/mol

Description

2-(4-fluorophenyl)-N-(4-(3-methoxypiperidin-1-yl)phenyl)acetamide, also known as F-Phenibut, is a synthetic derivative of the neurotransmitter GABA that has been gaining popularity in the scientific research community due to its potential applications in the fields of neurology and psychiatry.

Scientific Research Applications

Radiosynthesis for PET Imaging

Compounds similar to "2-(4-fluorophenyl)-N-(4-(3-methoxypiperidin-1-yl)phenyl)acetamide" have been explored for their potential in radiolabeling and imaging. For instance, [18F]DPA-714, a compound within the same chemical family, was developed for imaging the translocator protein (18 kDa) using positron emission tomography (PET). This radioligand demonstrates the utility of fluorine-18 labeling for in vivo imaging, highlighting the relevance of such compounds in neuroimaging and the study of neuroinflammation (Dollé et al., 2008).

Antimicrobial Agents

Another application involves the synthesis of derivatives for antimicrobial purposes. Compounds like "2-(4-cyano-3-fluoro-phenoxy)-N-(substituted phenyl) acetamides" have been synthesized and characterized, showing potential as novel antimicrobial agents. This suggests that structurally related compounds could be explored for their antimicrobial properties, providing a basis for the development of new antibiotics or antifungal agents (Yang Man-li, 2008).

Antipsychotic Agents

The exploration of related amide compounds for their potential antipsychotic effects has also been documented. For example, a series of novel potential antipsychotic agents with similar structural motifs has been synthesized and evaluated, demonstrating the diverse therapeutic potential of these compounds in behavioral animal tests without interacting with dopamine receptors, a common mechanism for many antipsychotics (Wise et al., 1987).

Synthesis of Dye Intermediates

Furthermore, compounds like "N-(3-Amino-4-methoxyphenyl)acetamide" serve as important intermediates in the production of azo disperse dyes. The green synthesis of such intermediates showcases the application of these compounds in the dye industry, emphasizing the importance of developing efficient and environmentally friendly synthesis methods (Zhang Qun-feng, 2008).